Cas no 1810746-73-6 (Potassium 2-(3-fluorophenyl)vinyltrifluoroborate)

• Product Name: Potassium 2-(3-fluorophenyl)vinyltrifluoroborate
• CAS No: 1810746-73-6
• MF: C₈H₆BF₄K
• MW: 228.036157131195
• MDL: MFCD09993295
• CID: 5685461
• PubChem ID: 117064404
• Update Time: 2025-08-05

Potassium 2-(3-fluorophenyl)vinyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• EN300-25109443
• Potassium (E)-trifluoro(3-fluorostyryl)borate
• Potassium 2-(3-fluorophenyl)vinyltrifluoroborate
• POTASSIUM TRIFLUORO[(E)-2-(3-FLUOROPHENYL)ETHENYL]BORANUIDE
• 1810746-73-6
• Borate(1-), trifluoro[(1E)-2-(3-fluorophenyl)ethenyl]-, potassium (1:1), (T-4)-

• MDL： MFCD09993295
• Inchi： 1S/C8H6BF4.K/c10-8-3-1-2-7(6-8)4-5-9(11,12)13;/h1-6H;/q-1;+1/b5-4+;
• InChI Key： BRMIITGYVNFWBN-FXRZFVDSSA-N
• SMILES： [K+].F[B-](/C=C/C1C=CC=C(C=1)F)(F)F

Computed Properties

• Exact Mass: 228.0135745g/mol
• Monoisotopic Mass: 228.0135745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Additional information on Potassium 2-(3-fluorophenyl)vinyltrifluoroborate

Potassium 2-(3-fluorophenyl)vinyltrifluoroborate: A Comprehensive Overview

Potassium 2-(3-fluorophenyl)vinyltrifluoroborate, identified by the CAS number 1810746-73-6, is a versatile compound that has garnered significant attention in the fields of organic synthesis, materials science, and electrochemistry. This compound, often abbreviated as K[PFV], is a member of the vinyltrifluoroborate family and is distinguished by its unique structural features and reactivity. The presence of the fluorine atom at the meta position of the phenyl ring introduces intriguing electronic effects that influence its chemical behavior, making it a valuable tool in modern chemical research.

Recent studies have highlighted the potential of Potassium 2-(3-fluorophenyl)vinyltrifluoroborate in various applications, particularly in the synthesis of advanced materials and as an electrolyte additive in energy storage devices. Its ability to act as a precursor for the formation of highly conductive polymers has been extensively explored, with researchers leveraging its reactivity to develop novel materials for flexible electronics and sensors.

The molecular structure of this compound consists of a potassium cation (K⁺) paired with a trifluoroborate anion (B(CF₃)₄⁻). The vinyl group attached to the phenyl ring introduces additional functionality, enabling participation in various polymerization reactions. The fluorine substitution at the meta position not only enhances the stability of the molecule but also imparts unique electronic properties that are advantageous in electrochemical applications.

In terms of synthesis, Potassium 2-(3-fluorophenyl)vinyltrifluoroborate is typically prepared through nucleophilic substitution reactions involving alkyl halides and boron trifluoride complexes. This method ensures high purity and allows for precise control over the product's structure. The compound's stability under various conditions has been thoroughly investigated, with studies indicating that it remains stable under ambient conditions but exhibits reactivity under specific thermal or catalytic conditions.

One of the most promising areas of application for this compound is in electrochemistry, where it serves as an effective electrolyte additive in lithium-ion batteries. Its ability to stabilize electrode surfaces and enhance ion transport properties has been demonstrated in recent studies, making it a candidate for improving battery performance and longevity. Additionally, its role as a precursor in polymerization reactions has opened new avenues for the development of high-performance polymers with tailored properties.

The use of Potassium 2-(3-fluorophenyl)vinyltrifluoroborate in organic synthesis has also been explored, with researchers utilizing its reactivity to construct complex molecular architectures. Its participation in conjugate addition reactions and its ability to act as a directing group have been particularly noteworthy, offering new strategies for synthesizing bioactive compounds and advanced materials.

In conclusion, Potassium 2-(3-fluorophenyl)vinyltrifluoroborate (CAS No: 1810746-73-6) is a multifaceted compound with a wide range of applications across diverse fields. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in materials science, electrochemistry, and organic synthesis. As ongoing research continues to uncover new potential uses for this compound, its significance within the chemical community is expected to grow further.